Cas no 81874-54-6 ([2,2':6',2''-Terpyridine]-4'-carbonitrile)

• Product Name: [2,2':6',2''-Terpyridine]-4'-carbonitrile
• CAS No: 81874-54-6
• MF: C₁₆H₁₀N₄
• MW: 258.27740240097
• MDL: MFCD29049713
• CID: 4201836
• PubChem ID: 11586949
• Update Time: 2025-10-23

[2,2':6',2''-Terpyridine]-4'-carbonitrile Chemical and Physical Properties

Names and Identifiers

• [2,2':6',2''-Terpyridine]-4'-carbonitrile
• 6-(Pyridin-2-yl)-[2,2'-bipyridine]-4-carbonitrile
• 2,6-bis(2-pyridyl)pyridine-4-carbonitrile
• 4'-cyano-2,2':6',2''-terpyridine
• 2,6-dipyridin-2-ylpyridine-4-carbonitrile
• AKOS040767729
• 4'-Cyano-2,2' : 6',2'-terpyridine
• MFCD29049713
• 81874-54-6

• MDL： MFCD29049713
• Inchi： 1S/C16H10N4/c17-11-12-9-15(13-5-1-3-7-18-13)20-16(10-12)14-6-2-4-8-19-14/h1-10H
• InChI Key： KALLUAMTZFFSDE-UHFFFAOYSA-N
• SMILES： C1(C2=NC(C3=NC=CC=C3)=CC(C#N)=C2)=NC=CC=C1

Computed Properties

• Exact Mass: 258.090546336Da
• Monoisotopic Mass: 258.090546336Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 62.5Ų

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on [2,2':6',2''-Terpyridine]-4'-carbonitrile

[2,2':6',2''-Terpyridine]-4'-carbonitrile: A Comprehensive Overview

[2,2':6',2''-Terpyridine]-4'-carbonitrile, identified by the CAS number 81874-54-6, is a highly specialized organic compound that has garnered significant attention in the fields of coordination chemistry, materials science, and nanotechnology. This compound is a derivative of terpyridine, a tridentate ligand known for its ability to coordinate with metal ions in a highly efficient manner. The presence of the cyano group (-CN) at the 4' position introduces unique electronic and structural properties, making it a versatile building block for advanced materials and functional molecules.

The molecular structure of [2,2':6',2''-Terpyridine]-4'-carbonitrile consists of three pyridine rings connected in a specific fashion to form a rigid, planar ligand system. The terpyridine backbone provides multiple coordination sites, while the cyano group enhances the compound's electron-withdrawing capabilities. This combination makes it an ideal candidate for applications in metalloporphyrin chemistry and supramolecular assembly. Recent studies have demonstrated its potential in constructing highly stable metal-organic frameworks (MOFs) with exceptional catalytic activity.

One of the most promising applications of [2,2':6',2''-Terpyridine]-4'-carbonitrile lies in its ability to act as a chelating agent in transition metal complexes. For instance, its coordination with ruthenium ions has led to the development of efficient photocatalysts for water splitting and CO₂ reduction reactions. These findings are particularly relevant in the context of global efforts to develop sustainable energy solutions and mitigate climate change.

In addition to its role in catalysis, this compound has shown remarkable potential in the field of optoelectronics. By incorporating [2,2':6',2''-Terpyridine]-4'-carbonitrile into conjugated polymers and organic semiconductors, researchers have achieved significant improvements in charge transport properties and device performance. Recent advancements include its use in organic light-emitting diodes (OLEDs) and perovskite solar cells, where it enhances both efficiency and stability.

The synthesis of [2,2':6',2''-Terpyridine]-4'-carbonitrile typically involves multi-step organic reactions, including nucleophilic substitution and cyclization processes. The latest research has focused on optimizing these synthesis routes to improve yield and purity while reducing environmental impact. For example, green chemistry approaches such as microwave-assisted synthesis and solvent-free reactions have been successfully applied to this compound's preparation.

Beyond its technical applications, [2,2':6',2''-Terpyridine]-4'-carbonitrile has also found relevance in biological systems. Its ability to coordinate with metal ions like zinc and copper makes it a valuable tool in studying metalloenzyme mechanisms and designing new drug delivery systems. Recent studies have explored its potential as a ligand for metal-based anticancer agents, highlighting its role in modern medicinal chemistry.

In conclusion, [2,2':6',2''-Terpyridine]-4'-carbonitrile (CAS No: 81874-54-6) stands at the forefront of contemporary chemical research due to its unique structural features and versatile functional properties. Its applications span across multiple disciplines, from energy conversion technologies to biomedical innovations. As research continues to uncover new possibilities for this compound, it is poised to play an increasingly important role in shaping the future of materials science and beyond.